![molecular formula C13H8N2O2S2 B363669 (E)-5-(furan-2-ylmethylene)-3-(pyridin-2-yl)-2-thioxothiazolidin-4-one CAS No. 690643-76-6](/img/structure/B363669.png)
(E)-5-(furan-2-ylmethylene)-3-(pyridin-2-yl)-2-thioxothiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-5-(furan-2-ylmethylene)-3-(pyridin-2-yl)-2-thioxothiazolidin-4-one, also known as furanopyridine thiazolidinedione (FPT), is a compound that has gained attention in the scientific community due to its potential therapeutic applications. FPT is a synthetic compound that belongs to the class of thiazolidinediones, which are known for their insulin-sensitizing properties.
Scientific Research Applications
Anticancer and Antitumor Effects
Research on thioxothiazolidin-4-one derivatives, including compounds structurally related to "(E)-5-(furan-2-ylmethylene)-3-(pyridin-2-yl)-2-thioxothiazolidin-4-one," has demonstrated significant anticancer and antitumor properties. These derivatives were synthesized and investigated for their ability to inhibit tumor growth and angiogenesis in mouse models. Studies revealed that these compounds significantly reduced ascites tumor volume, cell number, and increased the life span of tumor-bearing mice, highlighting their potential as candidates for anticancer therapy with the ability to inhibit tumor angiogenesis and tumor cell proliferation (Chandrappa et al., 2010). Further investigations on similar thiazolidinone compounds containing the furan moiety showed moderate to strong antiproliferative activity in human leukemia cell lines, with some compounds demonstrating potent anticancer activity and the ability to induce apoptosis (Chandrappa et al., 2009).
Photophysical Properties and Molecular Structure
Another area of research focuses on the synthesis, molecular, and solid-state structure of derivatives of thioxothiazolidin-4-one. Studies have aimed to understand the effect of structural manipulations on the photophysical properties of these compounds. For example, derivatives of "(E)-5-(furan-2-ylmethylene)-3-(pyridin-2-yl)-2-thioxothiazolidin-4-one" have been synthesized and characterized, with research exploring their X-ray powder diffraction and density functional theory (DFT) studies to investigate their molecular structure and packing, as well as their potential applications in various fields (Rahmani et al., 2017).
Antimicrobial and Cytotoxic Activities
There is also significant interest in the antimicrobial and cytotoxic activities of thioxothiazolidin-4-one derivatives. These compounds have been synthesized and evaluated for their in vitro antimicrobial and cytotoxic activities against bacterial and fungal strains, as well as human cancer cell lines. Research findings indicate that some of these derivatives exhibit considerable antibiotic activity against specific bacterial and fungal species, and have shown effective inhibition of human erythromyeloblastoid leukemia and lung carcinoma cell lines (Feitoza et al., 2012).
properties
IUPAC Name |
(5E)-5-(furan-2-ylmethylidene)-3-pyridin-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O2S2/c16-12-10(8-9-4-3-7-17-9)19-13(18)15(12)11-5-1-2-6-14-11/h1-8H/b10-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCFXGZOMCFZMRA-CSKARUKUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)N2C(=O)C(=CC3=CC=CO3)SC2=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)N2C(=O)/C(=C\C3=CC=CO3)/SC2=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-5-(furan-2-ylmethylene)-3-(pyridin-2-yl)-2-thioxothiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.